Cas no 1204296-40-1 (6-(2-Methylphenyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid)

• Product Name: 6-(2-Methylphenyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid
• CAS No: 1204296-40-1
• MF: C₁₃H₁₁NO₃
• MW: 229.231343507767
• CID: 5735001
• PubChem ID: 45496296
• Update Time: 2023-11-02

6-(2-Methylphenyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1204296-40-1
• EN300-236505
• F2130-0079
• 6-(2-methylphenyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid
• 6-(2-methylphenyl)-2-oxo-1H-pyridine-3-carboxylic acid
• AKOS010923860
• 6-(2-methylphenyl)-2-oxo-1,2-dihydropyridine-3-carboxylicacid
• 3-Pyridinecarboxylic acid, 1,2-dihydro-6-(2-methylphenyl)-2-oxo-
• 6-(2-Methylphenyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid

• Inchi： 1S/C13H11NO3/c1-8-4-2-3-5-9(8)11-7-6-10(13(16)17)12(15)14-11/h2-7H,1H3,(H,14,15)(H,16,17)
• InChI Key： AMPSYNCRWPTYQJ-UHFFFAOYSA-N
• SMILES： O=C1C(C(=O)O)=CC=C(C2C=CC=CC=2C)N1

Computed Properties

• Exact Mass: 229.07389321g/mol
• Monoisotopic Mass: 229.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• Density: 1.315±0.06 g/cm3(Predicted)
• Boiling Point: 497.4±45.0 °C(Predicted)
• pka: 2.40±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines